Cas no 1219982-45-2 (3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride
• CAS No: 1219982-45-2
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 1079267
• PubChem ID: 56830441
• Update Time: 2025-11-02

3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-Difluorophenoxy)methyl]pyrrolidine hydrochloride
• 3-[(3,4-Difluorophenoxy)methyl]pyrrolidinehydrochloride
• 3-((3,4-Difluorophenoxy)methyl)pyrrolidine hydrochloride
• 1219982-45-2
• 3-[(3,4-difluorophenoxy)methyl]pyrrolidine;hydrochloride
• 3-((3,4-Difluorophenoxy)methyl)pyrrolidinehydrochloride
• AKOS015849749
• A1-19862
• 3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride

• MDL： MFCD13560609
• Inchi： 1S/C11H13F2NO.ClH/c12-10-2-1-9(5-11(10)13)15-7-8-3-4-14-6-8;/h1-2,5,8,14H,3-4,6-7H2;1H
• InChI Key： POFIWFOPTLWGLT-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OCC1CNCC1)F

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3,4-Difluorophenoxy)methylpyrrolidinehydrochloride

3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride (CAS No. 1219982-45-2): A Comprehensive Overview

3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride (CAS No. 1219982-45-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluorophenoxy and pyrrolidine moieties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a fluorinated aromatic ring with a pyrrolidine scaffold, makes it particularly valuable in drug discovery and development.

The growing interest in fluorinated compounds like 3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly focusing on fluorine-containing molecules due to their ability to improve drug efficacy and reduce side effects. This compound, with its hydrochloride salt form, offers excellent solubility and stability, making it a preferred choice for laboratory and industrial applications.

One of the most searched questions related to this compound is: "What are the applications of 3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride in drug development?" The answer lies in its versatility. This compound is widely used as a building block in the synthesis of small molecule inhibitors, particularly those targeting enzymes and receptors involved in neurological and inflammatory diseases. Its pyrrolidine core is a common feature in many FDA-approved drugs, highlighting its importance in pharmaceutical research.

Another hot topic in the scientific community is the role of fluorinated intermediates in the development of next-generation therapeutics. 3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride exemplifies this trend, as its difluorophenoxy group enhances binding affinity to biological targets. This property is particularly relevant in the design of central nervous system (CNS) drugs, where precise molecular interactions are crucial for efficacy.

From a market perspective, the demand for high-purity 3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's CAS No. 1219982-45-2 is often used as a key identifier in procurement databases, reflecting its commercial significance.

In summary, 3-(3,4-Difluorophenoxy)methylpyrrolidine hydrochloride (CAS No. 1219982-45-2) is a pivotal compound in modern drug discovery, offering a blend of structural versatility and biological relevance. Its applications span across various therapeutic areas, making it a subject of ongoing research and development. As the scientific community continues to explore fluorinated compounds, this molecule is poised to play an even greater role in advancing medical science.